Cas no 263387-97-9 (1-Naphthalenecarboxylic acid, 3-cyano-2-methoxy-)

• Product Name: 1-Naphthalenecarboxylic acid, 3-cyano-2-methoxy-
• CAS No: 263387-97-9
• MF: C₁₃H₉NO₃
• MW: 227.215463399887
• CID: 1426782
• PubChem ID: 11117771
• Update Time: 2025-04-20

1-Naphthalenecarboxylic acid, 3-cyano-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylic acid, 3-cyano-2-methoxy-
• 3-cyano-2-methoxy-1-naphthoic acid
• SCHEMBL4656053
• DB-315306
• 3-cyano-2-methoxynaphthalene-1-carboxylic acid
• RNJQXQYJXMLIAZ-UHFFFAOYSA-N
• SS-5357
• 2-Methoxy-3-cyano-1-naphthoic Acid
• 3-cyano-2-methoxy-1-napthoic acid
• 263387-97-9

• Inchi： 1S/C13H9NO3/c1-17-12-9(7-14)6-8-4-2-3-5-10(8)11(12)13(15)16/h2-6H,1H3,(H,15,16)
• InChI Key： RNJQXQYJXMLIAZ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C#N)C=C2C=CC=CC2=C1C(=O)O

Computed Properties

• Exact Mass: 227.05827
• Monoisotopic Mass: 227.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70.3Ų

Experimental Properties

• PSA: 70.32